1-o-Tolyl-pentan-1-one
Overview
Description
1-o-Tolyl-pentan-1-one, also known as 2-(1-tolyl)pentan-1-one, is an organic compound that belongs to the class of ketone compounds . It has a molecular formula of C12H16O and an average mass of 176.255 Da .
Synthesis Analysis
The synthesis of 1-o-Tolyl-pentan-1-one can be achieved through various methods. One of the common methods is the Pd-, Ni-catalyzed Suzuki coupling reactions . Other high yield methods include Ni-catalyzed Kumada coupling, and desulfinating cross-coupling using Pd-catalyst . The Ni-catalysts could be an alternative to the expensive Pd-catalyst, as cost is a factor for bulk manufacturing of this building block .Molecular Structure Analysis
The molecular structure of 1-o-Tolyl-pentan-1-one consists of a pentanone group attached to a tolyl group. The tolyl group is a 2-methylphenyl group, which is a phenyl group with a methyl substituent at the ortho position .Physical And Chemical Properties Analysis
1-o-Tolyl-pentan-1-one has a density of 0.9±0.1 g/cm3, a boiling point of 261.4±9.0 °C at 760 mmHg, and a flash point of 118.4±8.8 °C . It has a molar refractivity of 55.0±0.3 cm3, a polar surface area of 17 Å2, and a molar volume of 186.8±3.0 cm3 .Scientific Research Applications
Chemical Structure and Properties
“1-o-Tolyl-pentan-1-one” is a chemical compound with the molecular formula C12H16O. It has an average mass of 176.255 Da and a monoisotopic mass of 176.120117 Da .
Use in Pharmaceutical Testing
This compound is used in pharmaceutical testing . High-quality reference standards of “1-o-Tolyl-pentan-1-one” are used to ensure accurate results in these tests .
Synthesis of Biaryl Compounds
Biaryl compounds are an important class of aromatic compounds used for the synthesis of antiviral, antihypertensive, and antifungal drugs . “1-o-Tolyl-pentan-1-one” can be used in the synthesis of these biaryl compounds .
4. Synthesis of Angiotensin Receptor Blockers (ARBs) ARBs are one of the most effective and commonly prescribed antihypertensive agents . “1-o-Tolyl-pentan-1-one” is a common building block for the synthesis of the sartan series of drug molecules (ARBs), such as candesartan, irbesartan, losartan, tasosartan, and valsartan .
Use in Organometallic Catalysts
Organometallic catalysts are used for the synthesis of “o-tolyl benzonitrile”, a key starting material for sartans . “1-o-Tolyl-pentan-1-one” can be used in these organometallic catalysts .
Use in Coupling Reactions
The familiar methods for the synthesis of biaryl compounds are Pd-, Ni-catalyzed couplings reactions, such as Suzuki, Negishi and Kumada reactions . “1-o-Tolyl-pentan-1-one” can be used in these coupling reactions .
properties
IUPAC Name |
1-(2-methylphenyl)pentan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O/c1-3-4-9-12(13)11-8-6-5-7-10(11)2/h5-8H,3-4,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCMBDNBMSRGBHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)C1=CC=CC=C1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10496399 |
Source
|
| Record name | 1-(2-Methylphenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10496399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20359-56-2 |
Source
|
| Record name | 1-(2-Methylphenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10496399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,5,6,7-Tetrahydropyrazolo[1,5-A]pyridin-2-OL](/img/structure/B1313905.png)
![2-Oxabicyclo[2.2.2]octan-3-one, 4-methyl-](/img/structure/B1313910.png)
![2-[(4-Methylphenyl)thio]benzaldehyde](/img/structure/B1313917.png)
